4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester

• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: dimethyl 4-oxo-1H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C9H9NO5/c1-14-8(12)5-3-10-4-6(7(5)11)9(13)15-2/h3-4H,1-2H3,(H,10,11)
• InChI Key: SFTGTHPWSXNSFZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C(C1=O)C(=O)OC

Description

4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of dimethyl 3-oxopentanedioate (12 g, 69 mmol), CH(OEt)3 (15.1 g, 100 mmol) and urea (6 g, 100 mmol) in xylene (25 mL) was heated to reflux for 3 hours. The mixture was cooled to room temperature and the precipitate was filtered, washed with xylene and DCM to afford the title compound as white solid (yield 82.3%).